Cas no 1404307-26-1 (6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-3-amine)

• Product Name: 6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-3-amine
• CAS No: 1404307-26-1
• MF: C₆H₇N₅S
• MW: 181.218278169632
• MDL: MFCD30527973
• CID: 5686324
• PubChem ID: 57642806
• Update Time: 2025-05-20

6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1404307-26-1
• SCHEMBL13210047
• EN300-22108141
• 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-3-amine
• 6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-3-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-3-amine, 6-(methylthio)-
• 6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-3-amine

• MDL： MFCD30527973
• Inchi： 1S/C6H7N5S/c1-12-6-8-2-3-4(7)10-11-5(3)9-6/h2H,1H3,(H3,7,8,9,10,11)
• InChI Key： YQLAXTBLCLWUIX-UHFFFAOYSA-N
• SMILES： S(C)C1N=CC2C(N=1)=NNC=2N

Computed Properties

• Exact Mass: 181.04221642g/mol
• Monoisotopic Mass: 181.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 526.6±53.0 °C(Predicted)
• pka: 8.32±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidin-3-amine

Exploring the Potential of 6-(Methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-3-amine (CAS No. 1404307-26-1) in Modern Research

The compound 6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-3-amine (CAS No. 1404307-26-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidine core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor, which could pave the way for novel therapies targeting various diseases.

One of the key reasons for the growing interest in 6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-3-amine is its structural similarity to purine bases, which are fundamental components of DNA and RNA. This similarity allows the compound to interact with biological systems in ways that mimic natural metabolites, making it a promising candidate for modulating enzymatic activity. Recent studies have explored its role in inhibiting specific kinases involved in cell signaling pathways, which are often dysregulated in cancer and inflammatory diseases.

In the context of current research trends, 6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-3-amine aligns with the broader focus on small-molecule kinase inhibitors. These inhibitors are a hot topic in drug development due to their potential to target specific proteins with high precision, minimizing side effects. The compound's methylsulfanyl group further enhances its binding affinity and selectivity, making it a standout in this competitive field.

From a synthetic chemistry perspective, the preparation of 6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-3-amine involves multi-step organic reactions, often starting from readily available precursors. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound meets the stringent requirements for preclinical and clinical studies. Its stability under various conditions also makes it suitable for formulation into different drug delivery systems.

Beyond its pharmaceutical applications, 6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-3-amine has potential uses in agrochemicals and materials science. Its ability to interact with biological targets can be leveraged to develop new pesticides or herbicides, while its electronic properties may find applications in organic electronics. The versatility of this compound underscores its importance across multiple industries.

As the demand for targeted therapies continues to rise, 6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-3-amine is poised to play a pivotal role in advancing personalized medicine. Its mechanism of action, combined with its synthetic accessibility, makes it a compelling subject for ongoing and future research. Scientists are also investigating its potential in combination therapies, where it could enhance the efficacy of existing treatments.

For those searching for information on pyrazolo[3,4-d]pyrimidine derivatives or kinase inhibitor scaffolds, this compound represents a cutting-edge example of how structural modifications can lead to significant biological activity. Its CAS No. 1404307-26-1 serves as a unique identifier, facilitating its recognition in databases and literature. As research progresses, we can expect to see more publications and patents featuring this promising molecule.

In summary, 6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-3-amine is a versatile and highly studied compound with broad applications in drug discovery and beyond. Its unique properties and alignment with current scientific trends make it a valuable asset for researchers aiming to address unmet medical and industrial needs. Stay tuned for further developments as this molecule continues to make waves in the scientific community.